Cas no 65805-81-4 (1,2,3,6,7,8,9,10-Octahydrocyclohepta[e]indene-4-carboxylic acid)
65805-81-4 structure
Product Name:1,2,3,6,7,8,9,10-Octahydrocyclohepta[e]indene-4-carboxylic acid
CAS No:65805-81-4
MF:C15H18O2
MW:230.302224636078
CID:2794648
PubChem ID:71370155
Update Time:2025-04-21
1,2,3,6,7,8,9,10-Octahydrocyclohepta[e]indene-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- DTXSID20793149
- 65805-81-4
- 1,2,3,6,7,8,9,10-Octahydrocyclohepta[e]indene-4-carboxylic acid
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- Inchi: 1S/C15H18O2/c16-15(17)14-9-10-5-2-1-3-6-11(10)12-7-4-8-13(12)14/h9H,1-8H2,(H,16,17)
- InChI Key: XBLXUSCOGCBOIC-UHFFFAOYSA-N
- SMILES: OC(C1C=C2CCCCCC2=C2CCCC2=1)=O
Computed Properties
- Exact Mass: 230.130679813Da
- Monoisotopic Mass: 230.130679813Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 37.3Ų
1,2,3,6,7,8,9,10-Octahydrocyclohepta[e]indene-4-carboxylic acid Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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